Cas no 878057-89-7 (N,N-diethyl-2-{3-(propylcarbamoyl)methanesulfonyl-1H-indol-1-yl}acetamide)

• Product Name: N,N-diethyl-2-{3-(propylcarbamoyl)methanesulfonyl-1H-indol-1-yl}acetamide
• CAS No: 878057-89-7
• MF: C₁₉H₂₇N₃O₄S
• MW: 393.500383615494
• CID: 5510840
• Update Time: 2025-10-28

N,N-diethyl-2-{3-(propylcarbamoyl)methanesulfonyl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-[3-[2-oxo-2-(propylamino)ethyl]sulfonylindol-1-yl]acetamide
• N,N-diethyl-2-{3-(propylcarbamoyl)methanesulfonyl-1H-indol-1-yl}acetamide

• Inchi： 1S/C19H27N3O4S/c1-4-11-20-18(23)14-27(25,26)17-12-22(13-19(24)21(5-2)6-3)16-10-8-7-9-15(16)17/h7-10,12H,4-6,11,13-14H2,1-3H3,(H,20,23)
• InChI Key： KWOHNNQHUUHESI-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)CN1C2=C(C=CC=C2)C(S(CC(=O)NCCC)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N,N-diethyl-2-{3-(propylcarbamoyl)methanesulfonyl-1H-indol-1-yl}acetamide

Recent Advances in the Study of N,N-diethyl-2-{3-(propylcarbamoyl)methanesulfonyl-1H-indol-1-yl}acetamide (CAS: 878057-89-7)

In recent years, the compound N,N-diethyl-2-{3-(propylcarbamoyl)methanesulfonyl-1H-indol-1-yl}acetamide (CAS: 878057-89-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-based structure and sulfonyl carboxamide moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of N,N-diethyl-2-{3-(propylcarbamoyl)methanesulfonyl-1H-indol-1-yl}acetamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the sulfonylation and carboxamide formation steps. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have facilitated the production of high-quality batches for further pharmacological evaluation.

Pharmacological investigations have revealed that N,N-diethyl-2-{3-(propylcarbamoyl)methanesulfonyl-1H-indol-1-yl}acetamide exhibits notable activity as a modulator of specific biological pathways. In vitro studies demonstrate its ability to interact with key protein targets, particularly those involved in inflammatory and neurodegenerative processes. For instance, the compound has shown inhibitory effects on certain enzymes implicated in neuroinflammation, suggesting its potential utility in treating conditions such as Alzheimer's disease and multiple sclerosis. Additionally, preliminary in vivo studies in rodent models have corroborated these findings, with the compound displaying favorable pharmacokinetic profiles and minimal toxicity at therapeutic doses.

Beyond its anti-inflammatory properties, recent research has explored the anticancer potential of N,N-diethyl-2-{3-(propylcarbamoyl)methanesulfonyl-1H-indol-1-yl}acetamide. Mechanistic studies indicate that the compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These effects appear to be selective for malignant cells, sparing normal tissues, which underscores its potential as a targeted therapeutic agent. However, further studies are needed to elucidate the precise molecular mechanisms and to assess its efficacy in more complex tumor models.

In conclusion, N,N-diethyl-2-{3-(propylcarbamoyl)methanesulfonyl-1H-indol-1-yl}acetamide (CAS: 878057-89-7) represents a promising candidate for drug development, with applications spanning neurodegenerative diseases and oncology. Ongoing research aims to refine its pharmacological properties, optimize its delivery systems, and evaluate its safety and efficacy in clinical settings. The continued exploration of this compound may yield novel therapeutic options for some of the most challenging medical conditions today.